4-(2-Ethoxyethoxy)benzamide

• IUPAC Name: 4-(2-ethoxyethoxy)benzamide
• InChI: InChI=1S/C11H15NO3/c1-2-14-7-8-15-10-5-3-9(4-6-10)11(12)13/h3-6H,2,7-8H2,1H3,(H2,12,13)
• InChI Key: XMAJFUATTUKACI-UHFFFAOYSA-N
• Canonical SMILES: CCOCCOC1=CC=C(C=C1)C(=O)N
• Molecular Formula: C11H15NO3
• Molecular Weight: 209.24 g/mol

Description

4-(2-Ethoxyethoxy)benzamide, also known as benzamide, is an organic compound with the molecular formula C10H13NO3. It is a white crystalline solid that is soluble in water and ethanol. Benzamide has been widely used in scientific research due to its unique properties, including its ability to modulate the activity of certain enzymes and its potential as a therapeutic agent.

Mechanism of Action

Benzamide exerts its effects through the inhibition of HDAC enzymes, which leads to an increase in the acetylation of histone proteins. This, in turn, can alter the expression of genes involved in a variety of cellular processes, including cell growth, differentiation, and apoptosis. The exact mechanism by which 4-(2-Ethoxyethoxy)benzamide modulates HDAC activity is not fully understood, but it is thought to involve the binding of the compound to the enzyme active site.
Biochemical and Physiological Effects
Benzamide has been shown to have a variety of biochemical and physiological effects. In addition to its effects on HDAC activity, 4-(2-Ethoxyethoxy)benzamide has been shown to inhibit the activity of other enzymes, including carbonic anhydrase and urease. It has also been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

Benzamide has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it has been extensively studied, making it a well-characterized compound. However, 4-(2-Ethoxyethoxy)benzamide also has some limitations. It has low solubility in organic solvents, which can make it difficult to work with in certain experiments. Additionally, its effects on HDAC activity can be non-specific, leading to potential off-target effects.

Future Directions

There are several potential future directions for research on 4-(2-Ethoxyethoxy)benzamide. One area of interest is the development of more specific HDAC inhibitors that can target individual isoforms of the enzyme. Another area of interest is the investigation of 4-(2-Ethoxyethoxy)benzamide as a potential treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Finally, there is interest in exploring the potential use of 4-(2-Ethoxyethoxy)benzamide as a therapeutic agent in combination with other drugs, such as chemotherapy agents, to enhance their efficacy.

Synthesis Methods

Benzamide can be synthesized through several methods, including the reaction of 4-nitroaniline with ethylene glycol in the presence of a catalyst, followed by reduction of the nitro group to an amino group. Another method involves the reaction of 4-chlorobenzoic acid with 2-ethoxyethanol in the presence of a base, followed by conversion of the acid group to an amide group.

Scientific Research Applications

Benzamide has been extensively studied for its potential therapeutic applications. It has been shown to modulate the activity of certain enzymes, such as histone deacetylases (HDACs), which play a critical role in the regulation of gene expression. HDAC inhibitors, including 4-(2-Ethoxyethoxy)benzamide, have been investigated as potential treatments for a variety of diseases, including cancer, neurodegenerative disorders, and inflammatory conditions.